![molecular formula C7H14O3 B1237455 (6R)-6-hydroxyheptanoic acid](/img/structure/B1237455.png)
(6R)-6-hydroxyheptanoic acid
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Overview
Description
(6R)-6-hydroxyheptanoic acid is a 6-hydroxyheptanoic acid that has R configuration at the chiral centre. It is an enantiomer of a (6S)-6-hydroxyheptanoic acid.
Scientific Research Applications
Asymmetric Synthesis Applications
- A study detailed the asymmetric synthesis of a highly functionalized β-amino acid, which is a key amino acid fragment in sperabillins B and D. This process involved an asymmetric Michael addition to establish the C-3 stereogenic center, with further propagation to C-5 and C-6 centers (Davies & Ichihara, 1999).
Chemical Synthesis and Industrial Applications
- 6-Aminohexanoic acid, a related compound, plays a significant role in the chemical synthesis of modified peptides and in the polyamide synthetic fibers industry. It's used as a linker in various biologically active structures (Markowska, Markowski & Jarocka-Karpowicz, 2021).
Biotechnological Conversion
- Another study explored the efficient production of (R)-3-hydroxycarboxylic acids from bacterial polyhydroxyalkanoates (PHAs), including (R)-3-hydroxyheptanoic acid. This involved in vivo depolymerization of intracellular PHA, followed by extraction and purification of the acids (Ruth et al., 2007).
Microbial Synthesis
- Research on microbial synthesis of poly(beta-hydroxyalkanoates) bearing phenyl groups from Pseudomonas putida demonstrated the production of polymers with potential for broad use as biodegradable materials and in biomedical applications (Abraham et al., 2001).
properties
Molecular Formula |
C7H14O3 |
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Molecular Weight |
146.18 g/mol |
IUPAC Name |
(6R)-6-hydroxyheptanoic acid |
InChI |
InChI=1S/C7H14O3/c1-6(8)4-2-3-5-7(9)10/h6,8H,2-5H2,1H3,(H,9,10)/t6-/m1/s1 |
InChI Key |
UBIZMIFHVVCVEJ-ZCFIWIBFSA-N |
Isomeric SMILES |
C[C@H](CCCCC(=O)O)O |
SMILES |
CC(CCCCC(=O)O)O |
Canonical SMILES |
CC(CCCCC(=O)O)O |
Origin of Product |
United States |
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